molecular formula C10H10F2O2 B2507485 4-(Difluoromethyl)-2-ethylbenzoic acid CAS No. 2248416-15-9

4-(Difluoromethyl)-2-ethylbenzoic acid

Cat. No. B2507485
CAS RN: 2248416-15-9
M. Wt: 200.185
InChI Key: KHKWFXRJTRXVTD-UHFFFAOYSA-N
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Description

“4-(Difluoromethyl)benzoic acid” is a chemical compound . It’s closely related to “4-(Difluoromethyl)phenylboronic acid”, which has a molecular weight of 171.94 .


Synthesis Analysis

There have been advances in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .


Molecular Structure Analysis

The molecular formula of “4-(Difluoromethyl)phenylboronic acid” is C7H7BF2O2 . For “4-(Difluoromethyl)benzoic acid”, the molecular formula is C8H6F2O2 .


Chemical Reactions Analysis

The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry .


Physical And Chemical Properties Analysis

The average mass of “4-(Difluoromethyl)benzoic acid” is 172.129 Da . The difference in chemical shift (Δ δ = δ (DMSO-d6) − δ (CDCl3)) correlates with a molecule’s ability to act as a hydrogen-bond donor .

Mechanism of Action

While specific information on “4-(Difluoromethyl)-2-ethylbenzoic acid” is not available, a related compound “3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI) .

Safety and Hazards

The safety data sheet for a related compound “4-(Trifluoromethyl)benzenesulfonyl chloride” indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s suspected of causing cancer .

Future Directions

The field of difluoromethylation has seen recent advances and generated interest for process chemistry . The precise site-selective installation of CF2H onto large biomolecules such as proteins is an exciting departure .

properties

IUPAC Name

4-(difluoromethyl)-2-ethylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10F2O2/c1-2-6-5-7(9(11)12)3-4-8(6)10(13)14/h3-5,9H,2H2,1H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHKWFXRJTRXVTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(C=CC(=C1)C(F)F)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10F2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Difluoromethyl)-2-ethylbenzoic acid

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